Cas no 1484281-62-0 (4-(3-aminoazetidin-1-yl)benzonitrile)

• Product Name: 4-(3-aminoazetidin-1-yl)benzonitrile
• CAS No: 1484281-62-0
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 6022579
• PubChem ID: 65249519
• Update Time: 2025-11-01

4-(3-aminoazetidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoazetidin-1-yl)benzonitrile
• Benzonitrile, 4-(3-amino-1-azetidinyl)-
• 1484281-62-0
• CS-0245706
• EN300-3095243
• AKOS014584100

• Inchi： 1S/C10H11N3/c11-5-8-1-3-10(4-2-8)13-6-9(12)7-13/h1-4,9H,6-7,12H2
• InChI Key： OXZAZNRAUKLTRK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2CC(N)C2)C=C1

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 360.1±37.0 °C(Predicted)
• pka: 7.88±0.20(Predicted)

Additional information on 4-(3-aminoazetidin-1-yl)benzonitrile

Introduction to 4-(3-aminoazetidin-1-yl)benzonitrile (CAS No. 1484281-62-0)

4-(3-aminoazetidin-1-yl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1484281-62-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a benzonitrile core linked to an azetidine ring substituted with an amino group, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents.

The structural framework of 4-(3-aminoazetidin-1-yl)benzonitrile combines the aromatic stability of the benzene ring with the flexible heterocyclic system of azetidine. The presence of the nitrile group (–CN) and the amino group (–NH₂) introduces reactive sites that can be exploited for further chemical modifications, making this compound a versatile intermediate in synthetic chemistry. Its unique structural features have positioned it as a candidate for exploration in various biological assays and drug design strategies.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in biologically active molecules. Azetidine derivatives, in particular, have been studied for their potential as pharmacophores in the development of antibiotics, antiviral agents, and anti-inflammatory drugs. The incorporation of an aminoazetidine moiety into a benzonitrile scaffold, as seen in 4-(3-aminoazetidin-1-yl)benzonitrile, may enhance binding affinity to target proteins and improve pharmacokinetic properties.

One of the most compelling aspects of 4-(3-aminoazetidin-1-yl)benzonitrile is its potential role in modulating enzyme activity. The benzonitrile group is known to interact with various biological targets, including enzymes and receptors, while the azetidine ring provides a rigid yet adaptable structure that can be fine-tuned for optimal binding. This combination has led researchers to investigate its efficacy in inhibiting key enzymes involved in diseases such as cancer, inflammation, and metabolic disorders.

Recent studies have highlighted the importance of 4-(3-aminoazetidin-1-yl)benzonitrile in the development of small-molecule inhibitors. For instance, researchers have explored its derivatives as potential inhibitors of kinases, which are critical enzymes in signal transduction pathways implicated in numerous diseases. The amino group on the azetidine ring allows for selective functionalization, enabling the creation of libraries of compounds with tailored properties for high-throughput screening.

The synthesis of 4-(3-aminoazetidin-1-yl)benzonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidine ring typically involves cycloaddition reactions or cyclization processes, while the attachment of the benzonitrile moiety often employs nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.

In addition to its synthetic significance, 4-(3-aminoazetidin-1-yl)benzonitrile has shown promise in preclinical studies. Researchers have demonstrated its ability to interact with biological targets at both cellular and molecular levels. For example, derivatives of this compound have been found to exhibit inhibitory effects on certain enzymes associated with cancer cell proliferation. These findings underscore its potential as a lead compound for further medicinal chemistry optimization.

The pharmaceutical industry has taken note of these advancements, with several companies investing in programs aimed at developing novel therapeutics based on heterocyclic scaffolds like 4-(3-aminoazetidin-1-yl)benzonitrile. The ability to modify its structure while retaining biological activity makes it an attractive candidate for drug development pipelines. Collaborative efforts between academic researchers and industry scientists are driving innovation in this field.

From a chemical biology perspective, 4-(3-aminoazetidin-1-yl)benzonitrile offers insights into how structural modifications can influence biological activity. By studying its interactions with proteins and other biomolecules, scientists can gain a deeper understanding of molecular recognition processes. This knowledge is crucial for designing drugs that are not only effective but also possess favorable pharmacokinetic profiles.

The future prospects for 4-(3-aminoazetidin-1-yl)benzonitrile are promising, with ongoing research focused on expanding its applications. Innovations in computational chemistry and artificial intelligence are accelerating the discovery process by enabling virtual screening and molecular modeling studies. These tools are being used to predict new derivatives with enhanced properties for therapeutic use.

In conclusion,4-(3-aminoazetidin-1-yl)benzonitrile (CAS No. 1484281-62-0) represents a significant advancement in pharmaceutical chemistry. Its unique structure and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications and synthetic methodologies,this compound is poised to play an increasingly important role in addressing unmet medical needs worldwide.